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A comparative analysis of the properties of single-crystal and polycrystalline formamidinium

lead bromide (FAPbBr₃) is essential for researchers and professionals in materials science and

drug development. This guide provides an objective comparison of their performance,

supported by experimental data, to inform material selection for various applications.

Synthesis and Crystal Growth
The properties of formamidinium lead bromide are intrinsically linked to its crystalline form.

Single crystals are grown to millimeter size using methods like the inverse temperature

crystallization (ITC) technique, which allows for rapid growth over a few days.[1][2] In contrast,

polycrystalline FAPbBr₃ is typically synthesized by pressing FAPbBr₃ powder into pellets at

high pressures, ranging from 12 MPa to 124 MPa.[3][4][5]

Comparative Properties of Single-Crystal and
Polycrystalline FAPbBr₃
The distinct synthesis methods for single-crystal and polycrystalline FAPbBr₃ result in

significant differences in their physical and electronic properties. Single crystals generally

exhibit superior characteristics due to the absence of grain boundaries, which act as defects in

polycrystalline materials.[1]
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Property Single-Crystal FAPbBr₃ Polycrystalline FAPbBr₃

Crystallinity
High, belonging to the {110}

family of planes.[6][7]

Varies with pressure and

annealing.[4][5]

Band Gap
Approximately 2.0 eV to 2.21

eV.[6][7][8]

Tunable from 2.05 eV to 2.57

eV.[1][9]

Photoluminescence (PL) Peak
Broad luminescence around

611 nm and 660 nm.[7]

Peak emission at

approximately 565 nm.[4][5]

Electrical Properties
Property Single-Crystal FAPbBr₃ Polycrystalline FAPbBr₃

Resistivity
High, around 2.8 x 10⁹ Ω·cm.

[8]

Varies with pressure and

annealing.[5]

Electron Mobility (μ) 22.2 cm²V⁻¹s⁻¹.[8]

Not explicitly reported, but

charge transport improves with

pressure.[4][5]

Hole Mobility (μ) 66.1 cm²V⁻¹s⁻¹.[8]

Not explicitly reported, but

charge transport improves with

pressure.[4][5]

Electron Mobility-Lifetime

Product (μτ)
8.0 x 10⁻⁴ cm²V⁻¹.[8] Not explicitly reported.

Hole Mobility-Lifetime Product

(μτ)
1.1 x 10⁻³ cm²V⁻¹.[8] Not explicitly reported.

Trap Density
Exceptionally low, between 10⁹

and 10¹¹ cm⁻³.[1]

Higher than single crystals due

to grain boundaries.[1]

X-ray Sensitivity Not explicitly reported.
Up to 169 µC Gy⁻¹ cm⁻² (at 40

kV).[3][4]
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Formamidinium-based perovskites are generally considered more stable than their

methylammonium counterparts.[7][9] Single-crystal FAPbBr₃ demonstrates good intrinsic and

extrinsic stability.[10] For polycrystalline FAPbBr₃, annealing after pressing improves stability.[3]

[4] The structural stability of FAPbBr₃ can be enhanced in confined and coated configurations

under pressure.[11]

Experimental Protocols
Synthesis of FAPbBr₃ Powder (for both single-crystal
and polycrystalline forms)
Formamidinium bromide (FABr) is synthesized by reacting formamidine acetate with

hydrobromic acid.[8][12] The resulting white powder is then purified by recrystallization.[8] To

produce FAPbBr₃ powder, FABr and lead bromide (PbBr₂) are dissolved in a solvent mixture

like DMF:GBL.[4]

Single-Crystal Growth: Inverse Temperature
Crystallization (ITC)

Precursor Solution Preparation: Dissolve a 1:1 molar ratio of FABr and PbBr₂ in a mixed

solvent of N,N-dimethylformamide (DMF) and γ-butyrolactone (GBL).[8]

Crystallization: Place the precursor solution in a self-regulating water tank. Gradually

increase the temperature from 25 °C to 60 °C at a rate of 3-5 °C/day.[8]

Growth: Maintain the maximum temperature (55-60 °C) for 2-3 days to allow for crystal

growth.[8]

Harvesting: After 7-10 days, FAPbBr₃ single crystals are obtained.[8]

Polycrystalline Pellet Fabrication
Grinding: Grind FAPbBr₃ polycrystals into a uniform powder.[4]

Pressing: Use a hydraulic press to form a pellet from the powder at pressures ranging from

12 MPa to 124 MPa.[4]
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Annealing: Anneal the pellet at 145 °C for 15 minutes in air to improve conductivity and

charge transport properties.[4]

Characterization Techniques
Structural Characterization: X-ray Diffraction (XRD) is used to study the crystal structure and

confirm crystallinity.[4][5][6][7]

Optical Characterization: UV-Vis spectroscopy is employed to determine the band gap, while

photoluminescence (PL) spectroscopy is used to study emission properties.[4][5][6][7]

Electrical Characterization: Current-Voltage (I-V) measurements are used to determine

resistivity.[8] The Time-of-Flight (TOF) technique is used to evaluate charge carrier mobility.

[8] The Hecht equation is used to determine the mobility-lifetime product from the

relationship between charge collection efficiency and applied voltage.[8]

Visualized Workflows
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Single-Crystal Synthesis Workflow.

Polycrystalline Pellet Fabrication
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Polycrystalline Pellet Fabrication Workflow.

Material Characterization

FAPbBr₃ Sample
(Single-Crystal or Polycrystalline)

Structural Analysis (XRD) Optical Analysis (UV-Vis, PL) Electrical Analysis (I-V, TOF)

Click to download full resolution via product page

Material Characterization Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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